Cas no 16009-13-5 (Hemin)

• Product Name: Hemin
• CAS No: 16009-13-5
• MF: C₃₄H₃₄ClFeN₄O₄
• MW: 653.9562
• MDL: MFCD00010726
• CID: 50284
• PubChem ID: 87570469
• Update Time: 2026-01-28

Hemin Chemical and Physical Properties

Names and Identifiers

• CHLOROFERRIPROTOPORPHYRIN
• CHLOROHEMIN
• CHLORO(PROTOPORPHYRINATO)IRON(III)
• CHLOROPROTOPORPHYRIN IX IRON(III)
• EQUINE HEMIN
• FERRIPROTOPORPHRIN IX CHLORIDE
• FERRIPROTOPORPHYRIN IX CHLORIDE
• HAEMIN
• HEMATIN HYDROCHLORIDE
• HEMIN
• HEMIN, BOVINE
• HEMIN CHLORIDE
• HEMIN CHLORIDE BOVINE
• HEMIN CHLORIDE PORCINE
• HEMIN (EX PORCINE, BOVINE, EQUINE)
• HEMIN PORCINE
• PROTOHEMIN IX
• n22,n23,n24]-,dihydrogen,(sp-5-13)-dipropanoato(4-)-n2
• Hemin (porcine)
• Hemin, from Porcine
• 1,3,5,8-TetraMethy1-2,4-divinylporphine-6,7-dipropionic acid ferrichloride
• 7,12-Diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoic acid
• Chloroferripr
• Ferriheme chloride
• Ferriprotoporphyrin chloride
• Hematin chloride
• HeMatine hydrochloride
• Hemin(chloride)
• Dihydrogen (SP-5-13)-chloro[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24]-ferrate(2-)
• 食品级卟啉铁生产厂家行情价格
• Hemin, 98%, porcine
• 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid;iron(3+);chloride
• iron(3+) 4,20-bis(2-carboxyethyl)-9,14-diethenyl-5,10,15,19-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3(24),6,8(23),9,11,13(22),14,16,18(21),19-undecaene-4,5-diide chloride
• Hemin chloride is known as an oxidized form of heme.
• NSC-122707
• BTIJJDXEELBZFS-UHFFFAOYSA-K
• HEMIN [JAN]
• Panhematin
• Q425165
• Ferrate(2-), chloro(7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24)-, dihydrogen
• HEMIN [VANDF]
• HEMIN [MI]
• AKOS032949889
• AKOS025146500
• 743LRP9S7N
• H0008
• Ferrate(2-), chloro[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-.kappa.N21,.kappa.N22,.kappa.N23,.kappa.N24]-, dihydrogen, (SP-5-13)-
• 16009-13-5
• HEMIN [WHO-DD]
• Hemin

• MDL： MFCD00010726
• Inchi： 1S/C34H34N4O4.ClH.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);1H;/p-1/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-;;
• InChI Key： WABFTRRMMIIYHI-HXFTUNQESA-M
• SMILES： [Fe].Cl[H].O([H])C(C([H])([H])C([H])([H])C1C2=C([H])C3=C(C([H])([H])C([H])([H])C(=O)O[H])C(C([H])([H])[H])=C(C([H])=C4C(C([H])([H])[H])=C(C([H])=C([H])[H])C(C([H])=C5C(C([H])([H])[H])=C(C([H])=C([H])[H])C(=C([H])C(C=1C([H])([H])[H])=N2)N5[H])=N4)[N-]3)=O |c:11,61,t:33,48|
• BRN： 5229914

Computed Properties

• Exact Mass: 651.14600
• Monoisotopic Mass: 651.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 1

Experimental Properties

• Color/Form: Long lamellar crystals, brown in transmitted light and steel blue in reflected light
• Density: 1.0050
• Melting Point: 300 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 1.4 M NaOH: soluble25mg/mL
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 109.18000
• LogP: 4.29920
• Merck: 4644
• Solubility: Soluble in dilute alkali solution, slightly soluble in alcohol, insoluble in dilute acid and water
• Vapor Pressure: No data available

Hemin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S22; S36; S26
• FLUKA BRAND F CODES：8
• RTECS：LJ8080000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R10; R19; R50; R36
• Packing Group：III

Additional information on Hemin

Hemin and Its Significance in Modern Medicine

CAS No. 16009-13-5, a unique identifier for Hemin, is a critical compound with far-reaching implications in the field of pharmaceuticals and biomedicine. This iron-containing porphyrin is not only a naturally occurring substance but also a synthetic target for numerous therapeutic applications. The intricate molecular structure of Hemin makes it a versatile player in biochemical pathways, particularly in the regulation of hemoglobin synthesis and the modulation of immune responses.

The chemical properties of CAS No. 16009-13-5 make it an essential component in various medical treatments. Its ability to interact with heme receptors and enzymes has been extensively studied, leading to its use in treating conditions such as porphyria, a group of rare genetic disorders characterized by disrupted heme biosynthesis. Recent advancements in the understanding of Hemin's mechanism of action have opened new avenues for its application in treating more common diseases.

In recent years, research has highlighted the role of Hemin in modulating inflammatory responses and antioxidant mechanisms. Studies have demonstrated that CAS No. 16009-13-5 can activate nuclear factor erythroid 2–related factor 2 (Nrf2), a transcription factor that regulates antioxidant response genes. This discovery has significant implications for the development of novel therapies targeting oxidative stress-related diseases, such as neurodegenerative disorders and chronic inflammation.

The therapeutic potential of Hemin extends beyond its traditional applications. Emerging research suggests that it may play a crucial role in cancer treatment by inducing apoptosis (programmed cell death) in tumor cells while sparing healthy cells. This selective toxicity is attributed to the compound's ability to disrupt heme metabolism in cancer cells, leading to their destruction. Clinical trials are currently underway to evaluate the efficacy and safety of CAS No. 16009-13-5 as an adjunct therapy for various types of cancer.

The synthesis and formulation of Hemin have also seen significant improvements, enhancing its bioavailability and therapeutic efficacy. Novel delivery systems, such as nanoparticle-based carriers, have been developed to improve the targeted delivery of CAS No. 16009-13-5 to affected tissues. These advancements have the potential to revolutionize treatments for conditions where traditional formulations have limited effectiveness.

The role of Hemin in hemostasis and blood disorders cannot be overstated. It is a key component in treatments for anemia, where it aids in the production of red blood cells by stimulating erythropoietin production. Additionally, its ability to regulate platelet aggregation makes it a valuable agent in managing thrombotic disorders. The latest research indicates that optimizing the dosing and administration schedule of CAS No. 16009-13-5 could further enhance its therapeutic benefits in these conditions.

The future prospects for Hemin are promising, with ongoing research exploring its potential applications in gene therapy and regenerative medicine. Its ability to interact with DNA-binding proteins suggests that it could be used to modulate gene expression in therapeutic ways. Furthermore, its role as a cofactor for various enzymes opens up possibilities for its use in enzyme replacement therapies, which are increasingly important for treating genetic disorders.

In conclusion, CAS No. 16009-13-5, or more commonly known as Hemin, is a multifaceted compound with significant therapeutic potential across various medical fields. Its unique chemical properties and biological interactions make it indispensable in modern medicine, with ongoing research continually uncovering new applications and refining existing treatments. As our understanding of this compound deepens, so too does its promise for improving patient outcomes worldwide.